Cas no 1668585-08-7 (5-methoxyquinoline-6-carboxylic acid)
5-methoxyquinoline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxyquinoline-6-carboxylic acid
- 5-methoxyquinoline-6-carboxylicacid
- DB-414121
- AS-49726
- K10145
- AKOS037644269
- 5-Methoxy-6-quinolinecarboxylic acid
- SCHEMBL16533517
- MFCD31629646
- 1668585-08-7
-
- Inchi: 1S/C11H9NO3/c1-15-10-7-3-2-6-12-9(7)5-4-8(10)11(13)14/h2-6H,1H3,(H,13,14)
- InChI Key: NPOSRZKDHXAFSE-UHFFFAOYSA-N
- SMILES: N1C2C(=C(OC)C(C(O)=O)=CC=2)C=CC=1
Computed Properties
- Exact Mass: 203.058243149g/mol
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.4Ų
5-methoxyquinoline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546228-100mg |
5-Methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 100mg |
¥3369 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546228-250mg |
5-Methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 250mg |
¥5773 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546228-1g |
5-Methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 1g |
¥13994 | 2023-04-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146566-250mg |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 250mg |
¥5028 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146566-1g |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 1g |
¥13063 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146566-100mg |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 98% | 100mg |
¥3144 | 2023-09-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2534-100MG |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 95% | 100MG |
¥ 1,874.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2534-250MG |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 95% | 250MG |
¥ 2,996.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2534-500MG |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 95% | 500MG |
¥ 4,989.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2534-1G |
5-methoxyquinoline-6-carboxylic acid |
1668585-08-7 | 95% | 1g |
¥ 7,484.00 | 2023-04-14 |
5-methoxyquinoline-6-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-methoxyquinoline-6-carboxylic acid
Recent Advances in the Study of 5-Methoxyquinoline-6-carboxylic Acid (CAS: 1668585-08-7) and Its Applications in Chemical Biology and Medicine
5-Methoxyquinoline-6-carboxylic acid (CAS: 1668585-08-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its molecular mechanisms, therapeutic potential, and challenges in its application.
One of the key areas of research has been the synthesis and optimization of 5-methoxyquinoline-6-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, emphasizing its scalability and purity. The study also explored its role as a building block for more complex molecules, particularly in the development of kinase inhibitors. The researchers noted that the methoxy and carboxylic acid functional groups are critical for the compound's binding affinity to target proteins, making it a promising scaffold for drug design.
In addition to its synthetic utility, 5-methoxyquinoline-6-carboxylic acid has shown notable biological activities. Recent in vitro and in vivo studies have revealed its potential as an anti-inflammatory and anticancer agent. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its applicability in treating chronic inflammatory diseases. Another study highlighted its role in modulating cellular pathways associated with apoptosis, making it a candidate for anticancer therapy.
Despite these promising findings, challenges remain in the clinical translation of 5-methoxyquinoline-6-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.
In conclusion, 5-methoxyquinoline-6-carboxylic acid (CAS: 1668585-08-7) represents a valuable compound in the realm of chemical biology and medicine. Its diverse pharmacological activities and potential for structural optimization make it a focal point for future research. As studies continue to uncover its mechanisms and applications, this compound may pave the way for novel therapeutic strategies in addressing complex diseases.
1668585-08-7 (5-methoxyquinoline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)